Cas no 1805293-52-0 (2-(Difluoromethyl)-5-fluoro-6-methoxypyridine-3-carboxaldehyde)

• Product Name: 2-(Difluoromethyl)-5-fluoro-6-methoxypyridine-3-carboxaldehyde
• CAS No: 1805293-52-0
• MF: C₈H₆F₃NO₂
• MW: 205.133952617645
• CID: 4806221
• Update Time: 2025-10-18

2-(Difluoromethyl)-5-fluoro-6-methoxypyridine-3-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-5-fluoro-6-methoxypyridine-3-carboxaldehyde

• Inchi： 1S/C8H6F3NO2/c1-14-8-5(9)2-4(3-13)6(12-8)7(10)11/h2-3,7H,1H3
• InChI Key： GGLQIPYKOYLYKH-UHFFFAOYSA-N
• SMILES： FC1=C(N=C(C(F)F)C(C=O)=C1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 203
• XLogP3: 1.4
• Topological Polar Surface Area: 39.2

Additional information on 2-(Difluoromethyl)-5-fluoro-6-methoxypyridine-3-carboxaldehyde

2-(Difluoromethyl)-5-fluoro-6-methoxypyridine-3-carboxaldehyde: A Comprehensive Overview

2-(Difluoromethyl)-5-fluoro-6-methoxypyridine-3-carboxaldehyde, identified by the CAS number 1805293-52-0, is a highly specialized organic compound with significant applications in various fields of chemistry. This compound is characterized by its unique structure, which includes a pyridine ring substituted with multiple functional groups, including a difluoromethyl group, a fluoro group, a methoxy group, and a carboxaldehyde group. These substituents contribute to its distinct chemical properties and reactivity.

The compound's structure is particularly notable for its electron-withdrawing groups, such as the fluoro and methoxy substituents, which influence its electronic properties. The presence of the carboxaldehyde group further enhances its versatility in chemical reactions. Recent studies have highlighted the potential of this compound in drug design, where its ability to act as a precursor for more complex molecules has been extensively explored. For instance, researchers have utilized it in the synthesis of novel bioactive compounds with potential applications in oncology and neurodegenerative diseases.

One of the most recent advancements involving this compound is its role in the development of fluorescent sensors. The incorporation of the difluoromethyl and fluoro groups into the pyridine ring has been shown to enhance fluorescence intensity under specific conditions. This property has led to its use in detecting trace amounts of heavy metals in environmental samples, making it a valuable tool in analytical chemistry.

In addition to its role in sensor technology, 2-(Difluoromethyl)-5-fluoro-6-methoxypyridine-3-carboxaldehyde has also been investigated for its catalytic properties. Researchers have found that when used as a ligand in transition metal catalysts, it significantly improves the efficiency of certain organic reactions, such as cross-coupling reactions. This discovery has opened new avenues for its application in industrial catalysis and sustainable chemical synthesis.

The synthesis of this compound typically involves multi-step processes that require precise control over reaction conditions. Recent breakthroughs in asymmetric synthesis have enabled the production of enantiomerically pure versions of this compound, which are highly sought after for chiral catalysis and enantioselective drug development.

Furthermore, the compound's stability under various environmental conditions has been extensively studied. Its resistance to photodegradation and thermal decomposition makes it suitable for use in outdoor applications, such as coatings and adhesives. Recent research has also explored its compatibility with biodegradable polymers, paving the way for its use in eco-friendly materials.

In conclusion, 2-(Difluoromethyl)-5-fluoro-6-methoxypyridine-3-carboxaldehyde is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool in modern chemistry. As research continues to uncover new properties and uses for this compound, it is poised to play an even greater role in advancing scientific and technological innovations.